N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[4-[(4-cyanophenyl)methoxymethyl]piperidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C22H23ClFN3O2.C2H2O4/c23-20-11-19(5-6-21(20)24)26-22(28)13-27-9-7-18(8-10-27)15-29-14-17-3-1-16(12-25)2-4-17;3-1(4)2(5)6/h1-6,11,18H,7-10,13-15H2,(H,26,28);(H,3,4)(H,5,6)
• InChI Key: SRVMMWAAZPRBMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)CC(=O)NC3=CC(=C(C=C3)F)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C24H25ClFN3O6
• Molecular Weight: 505.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C24H25ClFN3O6 and its molecular weight is 505.93. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Advanced Oxidation Processes for Environmental Remediation

Research on advanced oxidation processes (AOPs) suggests a potential application for the degradation of complex organic compounds in environmental settings. For example, the study by Qutob et al. (2022) details AOPs' effectiveness in breaking down acetaminophen and its by-products in water, highlighting the role of AOPs in environmental remediation of persistent organic pollutants (Qutob, Hussein, Alamry, & Rafatullah, 2022). Such processes could be relevant for studying and mitigating the environmental impact of N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate.

Synthetic Approaches and Chemical Analysis

In the realm of synthetic chemistry, the development of efficient synthesis methods for complex molecules is crucial. For instance, the practical synthesis of 2-fluoro-4-bromobiphenyl as described by Qiu et al. (2009) could offer insights into methodologies applicable to the synthesis or analysis of the subject compound (Qiu, Gu, Zhang, & Xu, 2009).

Pharmacological Research and Toxicity Studies

While direct studies on N-(3-chloro-4-fluorophenyl)-2-(4-(((4-cyanobenzyl)oxy)methyl)piperidin-1-yl)acetamide oxalate were not found, research on similar compounds provides a framework for understanding potential pharmacological applications and toxicity. The review by Pingili et al. (2019) on the hepatoprotective and nephroprotective activities of chrysin against various drugs and toxic agents exemplifies the importance of assessing the biological effects and safety of chemical compounds (Pingili, Pawar, Challa, Kodali, Koppula, & Toleti, 2019).